Cas no 2098084-10-5 (5-(1H-pyrrol-1-yl)-1-(p-tolyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-(1H-pyrrol-1-yl)-1-(p-tolyl)-1H-pyrazole-4-carbonitrile
• CAS No: 2098084-10-5
• MF: C₁₅H₁₂N₄
• MW: 248.28258228302
• CID: 5728314
• PubChem ID: 121208982
• Update Time: 2025-06-12

5-(1H-pyrrol-1-yl)-1-(p-tolyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026718489
• starbld0026725
• 5-(1H-pyrrol-1-yl)-1-(p-tolyl)-1H-pyrazole-4-carbonitrile
• F2158-2333
• 2098084-10-5
• 1-(4-methylphenyl)-5-pyrrol-1-ylpyrazole-4-carbonitrile

• Inchi： 1S/C15H12N4/c1-12-4-6-14(7-5-12)19-15(13(10-16)11-17-19)18-8-2-3-9-18/h2-9,11H,1H3
• InChI Key： DVRZFIYOZRCSDU-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=CC=2)C(=C(C#N)C=N1)N1C=CC=C1

Computed Properties

• Exact Mass: 248.106196400g/mol
• Monoisotopic Mass: 248.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-(1H-pyrrol-1-yl)-1-(p-tolyl)-1H-pyrazole-4-carbonitrile

Research Brief on 5-(1H-pyrrol-1-yl)-1-(p-tolyl)-1H-pyrazole-4-carbonitrile (CAS: 2098084-10-5)

In recent years, the compound 5-(1H-pyrrol-1-yl)-1-(p-tolyl)-1H-pyrazole-4-carbonitrile (CAS: 2098084-10-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the pyrazole class of heterocyclic compounds, which are known for their diverse pharmacological activities. Recent studies have highlighted its role as a promising scaffold for the development of novel kinase inhibitors, particularly targeting cancer-related pathways. The presence of the pyrrole and cyano groups in its structure enhances its binding affinity to specific protein targets, making it a valuable candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 5-(1H-pyrrol-1-yl)-1-(p-tolyl)-1H-pyrazole-4-carbonitrile using a multi-step reaction sequence involving palladium-catalyzed cross-coupling and cyclization reactions. The researchers reported a high yield and purity of the compound, which is crucial for its subsequent biological evaluation.

In vitro assays revealed that the compound exhibits potent inhibitory activity against several tyrosine kinases, including EGFR and VEGFR2, which are implicated in tumor growth and angiogenesis. The IC50 values were found to be in the low micromolar range, suggesting its potential as a lead compound for anticancer drug development. Additionally, molecular docking studies provided insights into the binding interactions between the compound and the kinase domains, further validating its mechanism of action.

Another recent study explored the compound's potential in treating inflammatory diseases. The researchers observed that 5-(1H-pyrrol-1-yl)-1-(p-tolyl)-1H-pyrazole-4-carbonitrile significantly reduced the production of pro-inflammatory cytokines in macrophage cells, indicating its anti-inflammatory properties. This dual functionality—anticancer and anti-inflammatory—makes it a versatile candidate for multifunctional drug development.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Future research directions may include structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between chemists and biologists will be essential to translate these preclinical findings into clinical applications.

In conclusion, 5-(1H-pyrrol-1-yl)-1-(p-tolyl)-1H-pyrazole-4-carbonitrile (CAS: 2098084-10-5) represents a promising chemical entity with significant potential in drug discovery. Its unique structural features and broad-spectrum biological activities warrant further investigation to unlock its full therapeutic potential. Continued research in this area may lead to the development of novel treatments for cancer and inflammatory diseases, addressing unmet medical needs.